(p-Hydroxyphenyl)glyoxal (p-Hydroxyphenyl)glyoxal HPG Protein Modifier, or p-Hydroxyphenylglyoxal, reacts with arginine residues to give a large increase in absorbance at approximately 340 nm, and hence, is a good choice for amino acid side chain modification.
Brand Name: Vulcanchem
CAS No.: 24645-80-5
VCID: VC0530070
InChI: InChI=1S/C8H6O3/c9-5-8(11)6-1-3-7(10)4-2-6/h1-5,10H
SMILES: C1=CC(=CC=C1C(=O)C=O)O
Molecular Formula: C8H6O3
Molecular Weight: 150.13 g/mol

(p-Hydroxyphenyl)glyoxal

CAS No.: 24645-80-5

Inhibitors

VCID: VC0530070

Molecular Formula: C8H6O3

Molecular Weight: 150.13 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(p-Hydroxyphenyl)glyoxal - 24645-80-5

CAS No. 24645-80-5
Product Name (p-Hydroxyphenyl)glyoxal
Molecular Formula C8H6O3
Molecular Weight 150.13 g/mol
IUPAC Name 2-(4-hydroxyphenyl)-2-oxoacetaldehyde
Standard InChI InChI=1S/C8H6O3/c9-5-8(11)6-1-3-7(10)4-2-6/h1-5,10H
Standard InChIKey MTMONFVFAYLRSG-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)C=O)O
Canonical SMILES C1=CC(=CC=C1C(=O)C=O)O
Appearance Solid powder
Description HPG Protein Modifier, or p-Hydroxyphenylglyoxal, reacts with arginine residues to give a large increase in absorbance at approximately 340 nm, and hence, is a good choice for amino acid side chain modification.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 4-hydroxyphenylglyoxal
para-hydroxyphenylglyoxal
Reference 1: Zhang L, Lilyestrom W, Li C, Scherer T, van Reis R, Zhang B. Revealing a positive charge patch on a recombinant monoclonal antibody by chemical labeling and mass spectrometry. Anal Chem. 2011 Nov 15;83(22):8501-8. doi: 10.1021/ac2016129. Epub 2011 Oct 28. PubMed PMID: 22004540.
PubChem Compound 90568
Last Modified Nov 11 2021
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